Cas no 1999052-03-7 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid
• CAS No: 1999052-03-7
• MF: C₂₂H₂₅NO₆
• MW: 399.43700671196
• CID: 6528906
• PubChem ID: 165533764
• Update Time: 2025-10-28

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid
• EN300-1299992
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,5-dimethoxypentanoic acid
• 1999052-03-7

• Inchi： 1S/C22H25NO6/c1-27-12-14(28-2)11-20(21(24)25)23-22(26)29-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key： MPNJZTRIOXNUJS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(COC)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 399.16818752g/mol
• Monoisotopic Mass: 399.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid (CAS: 1999052-03-7)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid (CAS: 1999052-03-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid as a key intermediate in the synthesis of peptide-based therapeutics. The compound's Fmoc-protected amino acid moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have optimized the synthesis protocol to improve the efficiency and scalability of this compound, enabling its broader application in pharmaceutical development.

In addition to its synthetic utility, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid has shown promising biological activity in preclinical studies. Investigations into its mechanism of action suggest that it may interact with specific cellular targets involved in inflammation and oxidative stress. These findings open new avenues for the development of novel anti-inflammatory and neuroprotective agents, although further studies are needed to fully elucidate its therapeutic potential.

The compound's stability and bioavailability have also been subjects of recent research. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and degradation pathways. These studies are critical for ensuring the compound's suitability for use in drug formulations and for guiding the design of derivatives with improved pharmacokinetic profiles.

Looking ahead, the integration of computational modeling and machine learning approaches is expected to accelerate the discovery of new applications for 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid. By leveraging these technologies, researchers can predict its interactions with biological targets and optimize its structure for enhanced efficacy and safety. Collaborative efforts between academia and industry will be essential to translate these findings into clinically relevant therapies.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,5-dimethoxypentanoic acid represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, coupled with its potential therapeutic benefits, underscore the importance of continued investigation. Future research should focus on expanding our understanding of its biological mechanisms and exploring its utility in treating a wider range of diseases.